3-Methyl-6,7-dihydro-5H-thiazolo[3,2-a]pyrimidine-2-carboxylic acid

• IUPAC Name: 3-methyl-6,7-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-2-carboxylic acid
• InChI: InChI=1S/C8H10N2O2S/c1-5-6(7(11)12)13-8-9-3-2-4-10(5)8/h2-4H2,1H3,(H,11,12)
• InChI Key: HMXNJNSDKDLPHU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC2=NCCCN12)C(=O)O
• Molecular Formula: C8H10N2O2S
• Molecular Weight: 198.24 g/mol

Description

“3-Methyl-6,7-dihydro-5H-thiazolo[3,2-a]pyrimidine-2-carboxylic acid” is a compound that belongs to the class of fused azaheterocycles. These compounds have emerged as impressive therapeutic agents and have been used in the pharmaceutical industry for the treatment of various diseases.

Synthesis Analysis

The synthesis of this compound has been accomplished through a regioselective process. This involves the reaction of tetrahydropyrimidine-2 (H)-thione with α-bromo-1,3-diketones, generated in situ from 1,3-diketones and NBS. This process uses visible light as an inexpensive, green, and renewable energy source under mild reaction conditions.

Molecular Structure Analysis

The regioisomer of this compound was characterized unambiguously by 2D-NMR [1H-13C] HMBC and [1H-13C] HMQC spectroscopy.

Chemical Reactions Analysis

The reaction involved in the synthesis of this compound is a regioselective process. It involves the reaction of tetrahydropyrimidine-2 (H)-thione with α-bromo-1,3-diketones.

Scientific Research Applications

Optical Sensors and Biological Applications

Pyrimidine derivatives, including structures similar to 3-Methyl-6,7-dihydro-5H-thiazolo[3,2-a]pyrimidine-2-carboxylic acid, are highlighted for their significant role in the development of optical sensors due to their ability to form coordination and hydrogen bonds. These compounds have a wide range of biological and medicinal applications, showcasing their versatility in scientific research. Their use as sensing materials demonstrates the potential of pyrimidine derivatives in the development of advanced detection and diagnostic tools (Jindal & Kaur, 2021).

Optoelectronic Materials

Research on pyrimidine and quinazoline derivatives has been directed towards their application in optoelectronic materials. The incorporation of these compounds into π-extended conjugated systems is of great interest for the creation of novel materials used in organic light-emitting diodes (OLEDs), including white OLEDs and highly efficient red phosphorescent OLEDs. Their potential as structures for nonlinear optical materials and colorimetric pH sensors further emphasizes the importance of pyrimidine derivatives in the development of new optoelectronic devices (Lipunova et al., 2018).

Anticancer Agents

Knoevenagel condensation products, which include pyrimidine derivatives, have shown remarkable anticancer activity. These compounds, through their interaction with various cancer targets such as DNA, microtubules, and kinases, demonstrate the significant potential of pyrimidine-based compounds in cancer research and treatment. The review underscores the efficiency of Knoevenagel condensation in generating molecules of pharmacological interest, predominantly toward cancer, highlighting the critical role of pyrimidine derivatives in the development of new anticancer agents (Tokala et al., 2022).

Mechanism of Action

The mechanism of action of this compound involves binding with biomolecules. Computational molecular docking studies were carried out to examine the interaction of thiazolo[3,2-a]pyrimidines with calf-thymus DNA (ct-DNA) and Bovine Serum Albumin (BSA). The results revealed that thiazolo[3,2-a]pyrimidines offer groove bindings with DNA and showed moderate bindings with BSA.

Future Directions

The future directions for this compound could involve further exploration of its therapeutic potential. Given its ability to bind with DNA and BSA, it could be further studied for potential applications in the treatment of various diseases.